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Compound of Interest

Compound Name: 2-lodo-6-nitrobenzoic acid

Cat. No.: B15093313

Essential Safety and Handling Guide for 2-lodo-6-
hitrobenzoic Acid

Disclaimer: An exact Safety Data Sheet (SDS) for 2-lodo-6-nitrobenzoic acid was not located.
The following guidance is synthesized from safety data for structurally similar compounds,
including various isomers of iodo-nitrobenzoic acid and nitrobenzoic acid. Researchers should
treat 2-lodo-6-nitrobenzoic acid as potentially hazardous and handle it with the utmost care,
assuming it shares hazards with these related chemicals.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals. It outlines the necessary personal protective equipment
(PPE), handling procedures, and disposal plans to ensure a safe laboratory environment.

Summary of Physical and Chemical Properties of
Related Compounds

The following table summarizes key quantitative data for compounds structurally related to 2-
lodo-6-nitrobenzoic acid. This information is provided for context and to inform handling
procedures, such as appropriate storage conditions.
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2-lodo-5- 2-lodo-4- . . .
Property . . . . . . 2-Nitrobenzoic acid
nitrobenzoic acid hitrobenzoic acid
Molecular Formula C7HaINOa4[1] C7H4INO4[2] C7HaNOa4
Molecular Weight 293.02 g/mol [1] 293.02 g/mol [2] Not specified
Melting Point Not specified Not specified 164 - 168 °C[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following equipment

should be worn at all times when handling 2-lodo-6-nitrobenzoic acid.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards. A face shield should
also be used.[4][5]

Protects against dust,
splashes, and vapors,
preventing serious eye

irritation or damage.[6]

Skin Protection

Chemical-impermeable gloves
(materials to be determined by
a specific risk assessment, but
nitrile or butyl rubber are often
suitable).[4] Fire/flame
resistant and impervious lab

coat or clothing.[4]

Prevents skin contact, which
may cause irritation.[6]
Contaminated clothing should

be removed immediately.[4]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded,
if irritation is experienced, or
when dusts are generated.[7]
For high concentrations, a full-
face positive-pressure
supplied-air respirator may be

necessary.[5]

Protects against inhalation of
dust or vapors, which may

cause respiratory irritation.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental

protection.

Experimental Protocol: Step-by-Step Handling

Procedure

» Preparation and Engineering Controls:
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o Conduct all work in a well-ventilated area, preferably within a certified chemical fume
hood.[4][7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7][8]

o Remove all sources of ignition and use non-sparking tools, as fine dust can pose an
explosion risk.[4]

e Handling the Chemical:

[¢]

Avoid the formation of dust and aerosols.[4][7]

[e]

Do not breathe dust, fumes, or vapors.

o

Avoid all personal contact with the substance, including skin and eye contact.[4][9]

[¢]

Wash hands thoroughly after handling, and before breaks.[4][6]

[¢]

Do not eat, drink, or smoke in the handling area.[5]
e Storage:
o Store in a tightly closed, properly labeled container.[4][7]

o Keep in a dry, cool, and well-ventilated place away from incompatible materials such as
strong oxidizing agents and strong bases.[4][7]

o Store locked up and out of reach of children.[5][8]

Accidental Release and First Aid Measures

e Spill Response:
o Evacuate personnel to a safe area, keeping people upwind of the spill.[4]

o Wear full PPE, including respiratory protection, before attempting cleanup.[4][6]
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o For dry spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it into a suitable, closed container for disposal.[7][9]

o Prevent the chemical from entering drains or waterways.[4][5]

o Wash the spill area thoroughly after material collection.[9]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including
under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate
medical attention.[4][5][6]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. If skin irritation persists, consult a
physician.[4][5][6]

o Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim
is not breathing, give artificial respiration. Seek immediate medical attention.[4][6]

o Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.

[4][5]

Disposal Plan

» All chemical waste must be disposed of in accordance with local, regional, and national
regulations.[10]

o Dispose of contents and containers at an approved waste disposal plant.[8] Do not discharge
into sewer systems or the environment.[4]

e The material may be sent to a licensed chemical destruction plant or disposed of via
controlled incineration with flue gas scrubbing.[4]

Safety Workflow Diagram
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The following diagram illustrates the logical workflow for safely handling 2-lodo-6-nitrobenzoic
acid, from preparation to disposal.

1. Pre-Operational Checks 4. Emergency Response
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Click to download full resolution via product page

Caption: Workflow for safe handling of 2-lodo-6-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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